Cas no 921116-67-8 (N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide structure
921116-67-8 structure
Product Name:N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
CAS No:921116-67-8
MF:C18H21N3O5S2
MW:423.506441831589
CID:6530156
Update Time:2025-06-30

N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
    • N-[2-[3-(2-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
    • Methanesulfonamide, N-[2-[4,5-dihydro-5-(2-methoxyphenyl)-1-(methylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
    • Inchi: 1S/C18H21N3O5S2/c1-26-18-11-7-5-9-14(18)17-12-16(19-21(17)28(3,24)25)13-8-4-6-10-15(13)20-27(2,22)23/h4-11,17,20H,12H2,1-3H3
    • InChI Key: MUNCKACQWPRYRB-UHFFFAOYSA-N
    • SMILES: CS(NC1=CC=CC=C1C1CC(C2=CC=CC=C2OC)N(S(C)(=O)=O)N=1)(=O)=O

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 596.2±60.0 °C(Predicted)
  • pka: 8.47±0.10(Predicted)

N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3258-0027-2μmol
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F3258-0027-5μmol
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F3258-0027-10μmol
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F3258-0027-20μmol
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F3258-0027-1mg
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F3258-0027-2mg
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F3258-0027-3mg
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F3258-0027-4mg
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F3258-0027-5mg
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F3258-0027-10mg
N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
921116-67-8 90%+
10mg
$79.0 2023-07-28

N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Related Literature

Additional information on N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Recent Advances in the Study of N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 921116-67-8)

The compound N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 921116-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique dihydropyrazole core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methanesulfonyl groups and the methoxyphenyl moiety could enhance the compound's binding affinity to specific protein targets, such as kinases involved in inflammatory pathways. These findings suggest that 921116-67-8 could serve as a promising scaffold for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, 921116-67-8 has also been investigated for its role in cancer therapy. A preprint article from BioRxiv (2024) reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated signaling pathways. The study utilized in vitro assays and molecular docking simulations to identify potential interactions between the compound and oncogenic proteins, providing a foundation for further preclinical studies.

Another area of interest is the compound's pharmacokinetic profile. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 921116-67-8 in animal models. The results indicated moderate oral bioavailability and a favorable half-life, making it a viable candidate for further development. However, the study also highlighted the need for structural optimization to reduce potential off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 921116-67-8. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through comprehensive structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, N-{2-1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 921116-67-8) represents a promising candidate for therapeutic development, with applications in inflammation and oncology. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical for its success in the drug development pipeline.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.